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Compound of Interest

Compound Name: 2-Fluoro-3-formylbenzonitrile

Cat. No.: B1465200

An In-depth Technical Guide to the Physicochemical Properties of 2-Fluoro-3-
formylbenzonitrile

Introduction

In the landscape of modern drug discovery and materials science, the strategic incorporation of
fluorine into molecular scaffolds is a cornerstone of innovation. The unique electronic properties
of fluorine can profoundly influence a molecule's metabolic stability, lipophilicity, and binding
affinity, making fluorinated compounds highly valuable building blocks.[1][2] 2-Fluoro-3-
formylbenzonitrile belongs to this critical class of reagents. As a trifunctional aromatic
compound, featuring a nitrile, an aldehyde, and a fluorine atom in a specific ortho-, meta-
arrangement, it presents a unique platform for the synthesis of complex molecular
architectures.

This technical guide provides a comprehensive analysis of the physical and chemical
properties of 2-Fluoro-3-formylbenzonitrile. Recognizing that experimental data for this
specific isomer is limited in publicly accessible literature, this document adopts a scientifically
rigorous approach by presenting available computational data for the target compound and
supplementing it with verified experimental data for its closely related and more extensively
studied isomers. This comparative methodology offers researchers and drug development
professionals a robust framework for understanding its behavior and potential applications.

Core Profile: 2-Fluoro-3-formylbenzonitrile
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2-Fluoro-3-formylbenzonitrile, also known by its synonym 3-cyano-2-fluorobenzaldehyde, is
a distinct isomer within the fluorobenzonitrile family.[3] Its precise substitution pattern is key to

its reactivity and potential use in regioselective synthesis.
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Role of Intermediates in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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